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Compound of Interest

Compound Name: Dipyrrolidinylthiuram Disulfide-D16

Cat. No.: B15600018

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipyrrolidinylthiuram Disulfide-D16 is the deuterated analogue of Lutiram, a dithiocarbamate
fungicide. The incorporation of sixteen deuterium atoms into the molecule makes it a valuable
tool for researchers, particularly in the field of analytical chemistry. Its primary application lies in
its use as an internal standard for the quantitative analysis of Lutiram and other related
dithiocarbamate pesticides in various matrices, leveraging techniques such as liquid
chromatography-mass spectrometry (LC-MS). The stable isotope labeling allows for precise
and accurate quantification by correcting for matrix effects and variations during sample
preparation and analysis.[1]

This guide provides a comprehensive overview of the available technical information for
Dipyrrolidinylthiuram Disulfide-D16, including its chemical and physical properties, a
detailed experimental protocol for its application as an internal standard, and a logical workflow
for its use in quantitative analysis. Due to the limited availability of specific experimental data
for the deuterated form, some information presented is based on its non-deuterated
counterpart, Lutiram (also known as Metiram), and related dithiocarbamate compounds.

Chemical and Physical Properties

The precise quantitative data for Dipyrrolidinylthiuram Disulfide-D16 is not extensively
published. However, based on supplier information and data for the non-deuterated analogue,
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the following information can be summarized.

Property Value Source
Molecular Formula C10D16N2Sa4 MedchemExpress[2]
Molecular Weight 308.61 g/mol MedchemExpress|[2]
CAS Number Not available ChemBK[3]
Appearance Solid (predicted)

' >98% (typical for internal
Purity General Knowledge

standards)

) ) >99 atom % D (typical for
Isotopic Enrichment , General Knowledge
internal standards)

. Soluble in organic solvents ]
Solubility o Inferred from use in LC-MS
(e.g., acetonitrile, methanol)

N Store at -20°C for long-term )
Storage Conditions N General laboratory practice
stability

Application in Quantitative Analysis: An
Experimental Protocol

The primary application of Dipyrrolidinylthiuram Disulfide-D16 is as an internal standard in
the quantitative analysis of dithiocarbamate pesticides in complex matrices such as food
products. The following is a detailed, representative experimental protocol for the analysis of
Lutiram in fruit and vegetable samples using LC-MS, with Dipyrrolidinylthiuram Disulfide-
D16 as the internal standard. This protocol is adapted from methodologies used for similar
analyses.[4][5]

Objective

To quantify the concentration of Lutiram in a given sample matrix using a reliable and accurate
LC-MS method with Dipyrrolidinylthiuram Disulfide-D16 as an internal standard.
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Materials and Reagents

o Sample: Homogenized fruit or vegetable sample

e Analytical Standard: Lutiram (high purity)

 Internal Standard: Dipyrrolidinylthiuram Disulfide-D16
» Extraction Solvent: Acetonitrile

e Mobile Phase A: 10 mM Ammonium Hydroxide in Water
» Mobile Phase B: Acetonitrile

e LC Column: ZIC-pHILIC column (or equivalent hydrophilic interaction liquid chromatography
column)[4][5]

o LC-MS System: A high-performance liquid chromatograph coupled to a triple quadrupole
mass spectrometer with an electrospray ionization (ESI) source.

Standard and Sample Preparation

e Stock Solutions: Prepare stock solutions of Lutiram and Dipyrrolidinylthiuram Disulfide-
D16 in acetonitrile at a concentration of 1 mg/mL.

» Working Standard Solutions: Prepare a series of working standard solutions of Lutiram by
serial dilution of the stock solution with acetonitrile to create a calibration curve (e.g., 1, 5,
10, 50, 100 ng/mL).

 Internal Standard Spiking Solution: Prepare a working solution of Dipyrrolidinylthiuram
Disulfide-D16 at a fixed concentration (e.g., 50 ng/mL) in acetonitrile.

e Sample Extraction:
o Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

o Add a known volume of the internal standard spiking solution (e.g., 100 pL of 50 ng/mL
Dipyrrolidinylthiuram Disulfide-D16).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24070320/
https://www.researchgate.net/publication/257133699_Selective_determination_of_thiram_residues_in_fruit_and_vegetables_by_hydrophilic_interaction_LC-MS
https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/product/b15600018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Add 10 mL of acetonitrile.
o Vortex for 1 minute to ensure thorough mixing.

o Centrifuge at 4000 rpm for 5 minutes.

o Sample Cleanup (if necessary): The supernatant can be further cleaned up using a solid-
phase extraction (SPE) cartridge if the matrix is particularly complex.

» Final Sample Preparation: Transfer the supernatant (or the eluate from SPE) into an
autosampler vial for LC-MS analysis.

LC-MS Analysis

e LC Method:
o Column: ZIC-pHILIC, 2.1 x 100 mm, 5 pm
o Injection Volume: 5 uL
o Flow Rate: 0.3 mL/min
o Column Temperature: 40 °C

o Mobile Phase Gradient: Isocratic elution with 85% acetonitrile and 15% 10 mM ammonium
hydroxide solution.[4][5]

e MS Method:
o lonization Mode: Electrospray lonization (ESI), Negative lon Mode
o Multiple Reaction Monitoring (MRM) Transitions:

» Lutiram: Monitor the transition of the precursor ion to a specific product ion (exact m/z
values to be determined by direct infusion of the standard).

» Dipyrrolidinylthiuram Disulfide-D16: Monitor the transition of the deuterated
precursor ion to its corresponding product ion. The precursor ion will be 16 mass units
higher than that of Lutiram.
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o Source Parameters: Optimize source parameters such as capillary voltage, source
temperature, and gas flows for maximum signal intensity.

Data Analysis

o Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of
Lutiram to the peak area of Dipyrrolidinylthiuram Disulfide-D16 against the concentration
of the Lutiram working standards.

o Quantification: Determine the concentration of Lutiram in the sample by calculating the peak
area ratio from the sample chromatogram and interpolating the concentration from the
calibration curve.

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the quantitative analysis of Lutiram
using Dipyrrolidinylthiuram Disulfide-D16 as an internal standard.
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Workflow for Quantitative Analysis
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Caption: Logical workflow for the quantitative analysis of Lutiram.
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Mechanism of Action and Signaling Pathways

Specific signaling pathway involvement for Dipyrrolidinylthiuram Disulfide-D16 has not been
documented. However, the non-deuterated parent compound, Lutiram, belongs to the
dithiocarbamate class of fungicides. The general mechanism of action for dithiocarbamates
involves the inhibition of various enzymes, particularly those containing copper or other metal
ions, by chelating these ions. This disrupts essential metabolic processes in fungi. It is
important to note that due to this non-specific mode of action, dithiocarbamates can also affect
enzymes in other organisms, which is a consideration in toxicological assessments.

Conclusion

Dipyrrolidinylthiuram Disulfide-D16 is a crucial analytical tool for the accurate quantification
of the fungicide Lutiram. Its use as an internal standard in LC-MS methods significantly
improves the reliability of analytical data, which is essential for regulatory monitoring and food
safety assessment. While specific experimental data for the deuterated compound is scarce,
the established methodologies for related compounds provide a solid foundation for its
application. Further research to fully characterize the physical and chemical properties of
Dipyrrolidinylthiuram Disulfide-D16 would be beneficial for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dipyrrolidinylthiuram Disulfide-D16: An In-Depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600018#what-is-dipyrrolidinylthiuram-disulfide-
d16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15600018#what-is-dipyrrolidinylthiuram-disulfide-d16
https://www.benchchem.com/product/b15600018#what-is-dipyrrolidinylthiuram-disulfide-d16
https://www.benchchem.com/product/b15600018#what-is-dipyrrolidinylthiuram-disulfide-d16
https://www.benchchem.com/product/b15600018#what-is-dipyrrolidinylthiuram-disulfide-d16
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15600018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

